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Compound of Interest

Compound Name: 1-Ethylcyclopentyl methacrylate

Cat. No.: B1592276 Get Quote

An In-Depth Technical Guide to 1-Ethylcyclopentyl Methacrylate for Advanced Research and

Development

Executive Summary
1-Ethylcyclopentyl methacrylate (ECPMA) is a specialty monomer of significant interest in

the fields of polymer chemistry, materials science, and advanced manufacturing. Its unique

alicyclic structure, combining a methacrylate functional group with an ethylcyclopentyl ring,

imparts a valuable set of properties to the polymers derived from it. This guide provides a

comprehensive overview of ECPMA, including its chemical and physical properties, synthesis,

polymerization behavior, key applications, and handling protocols. The primary focus is on its

role in high-performance applications such as semiconductor photoresists and specialty

polymers for coatings and biomedical systems, offering researchers and drug development

professionals the foundational knowledge required to leverage this versatile monomer in their

work.

Chemical Identity and Physicochemical Properties
1-Ethylcyclopentyl methacrylate is identified by the CAS number 266308-58-1.[1][2][3] It is

an ester of methacrylic acid and 1-ethylcyclopentanol.[1] The presence of the bulky,

hydrophobic ethylcyclopentyl group is central to its function, influencing the thermal stability,

mechanical strength, and moisture resistance of the resulting polymers.[1][4]

A summary of its key properties is presented below:
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Property Value Source(s)

CAS Number 266308-58-1 [1][2][3]

IUPAC Name
(1-ethylcyclopentyl) 2-

methylprop-2-enoate
[1][3]

Synonyms

Methacrylic Acid 1-

Ethylcyclopentyl Ester;

ECPMA

[2][3][4]

Molecular Formula C₁₁H₁₈O₂ [1][3][5]

Molecular Weight 182.26 g/mol [1][3]

Appearance
Colorless to light yellow clear

liquid
[1][2][3][6]

Density ~0.950 g/mL (at 20 °C) [1][7]

Boiling Point
220-227 °C (Predicted: 225.9

°C)
[5][7]

Flash Point 85 °C [1][3]

Solubility

Insoluble in water; Soluble in

organic solvents (alcohols,

ethers)

[5]

Purity Typically >98.0% (GC) [2][3]

Storage
0-10°C, under nitrogen, away

from light and heat
[3][8]

Synthesis and Reaction Mechanisms
The most common and direct route for synthesizing 1-Ethylcyclopentyl methacrylate is

through the Fischer esterification of methacrylic acid with 1-ethylcyclopentanol.[1] This reaction

is typically catalyzed by a strong acid. The causality behind this choice is efficiency and atom

economy; it is a well-established, straightforward method for producing esters.[1] An

alternative, transesterification, can also be employed where an existing methacrylate ester (like
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methyl methacrylate) reacts with 1-ethylcyclopentanol to exchange the alcohol component.[1]

[5]

The direct esterification mechanism involves several key steps:

Protonation of the carbonyl oxygen of methacrylic acid by the acid catalyst, which activates

the carbonyl carbon for nucleophilic attack.

Nucleophilic Attack by the hydroxyl group of 1-ethylcyclopentanol on the activated carbonyl

carbon.

Proton Transfer from the attacking hydroxyl group to one of the original hydroxyl groups on

the tetrahedral intermediate.

Elimination of water as a leaving group, reforming the carbonyl double bond.

Deprotonation of the carbonyl oxygen to regenerate the acid catalyst and yield the final ester

product, ECPMA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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